5-(3,4-dichlorobenzyl)-2-morpholino-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one
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Overview
Description
5-(3,4-dichlorobenzyl)-2-morpholino-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C20H16Cl2N4O2S2 and its molecular weight is 479.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
A notable study focused on the synthesis of a series of novel thiazolo[4,5-d]pyridazinones, including derivatives with morpholino groups. These compounds were evaluated for their in vivo analgesic and anti-inflammatory activities. The synthesis process utilized hydrazine reactions and was characterized by NMR and mass spectrometry, highlighting the methodological advancements in creating these complex molecules (Demchenko et al., 2015).
Antitumor and Anticancer Properties
Another area of research interest is the evaluation of pyridazinone derivatives for their antitumor activity. A study synthesized novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety and assessed their inhibitory activity against cancer cell lines, demonstrating significant anticancer potential (Qin et al., 2020). Additionally, the cytotoxicity and DNA damage detection by related compounds on human cancer cell lines have been investigated, indicating the potential for developing new anticancer drugs (Ovádeková et al., 2005).
Antimicrobial and Antifungal Activities
Research has also been conducted on the antimicrobial and antifungal activities of synthesized fluoro-benzothiazolo imidazole compounds, showing promise in treating microbial infections (Sathe et al., 2011). Additionally, the synthesis of Mannich bases of 2,5-disubstituted 4-thiazolidinones and their evaluation for antimicrobial activities have highlighted the potential of these derivatives in combating various microbial strains (Kocabalkanli et al., 2001).
Mechanism of Action
Target of Action
Thiazolo[5,4-d]thiazole-based compounds are known for their electron-deficient system with high oxidative stability and a rigid planar structure . This allows for efficient intermolecular π–π overlap , which could suggest potential interactions with various biological targets.
Mode of Action
The thiazolo[5,4-d]thiazole moiety is known to possess appealing features towards applications in organic electronics . The compound’s interaction with its targets could potentially involve π–π overlap
Result of Action
Thiazolo[5,4-d]thiazole-based compounds are known for their potential in the field of organic photovoltaics
Properties
IUPAC Name |
5-[(3,4-dichlorophenyl)methyl]-2-morpholin-4-yl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2N4O2S2/c21-13-4-3-12(10-14(13)22)11-26-19(27)17-18(16(24-26)15-2-1-9-29-15)30-20(23-17)25-5-7-28-8-6-25/h1-4,9-10H,5-8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYKBBBRLMNOTEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC4=CC(=C(C=C4)Cl)Cl)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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